![molecular formula C13H15ClO B2762870 [3-(3-Chloro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol CAS No. 2287273-06-5](/img/structure/B2762870.png)
[3-(3-Chloro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol
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Description
“[3-(3-Chloro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol” is a complex organic compound that contains a bicyclic structure and a phenyl group . The bicyclic structure, known as bicyclo[1.1.1]pentane, is a type of carbocycle that consists of a four-membered ring with a bridging carbon . The phenyl group attached to this structure is substituted with a chlorine atom and a methyl group.
Molecular Structure Analysis
The molecular structure of this compound is likely to be highly strained due to the presence of the bicyclic structure . This strain can make the compound highly reactive, allowing it to participate in a range of chemical reactions .Future Directions
properties
IUPAC Name |
[3-(3-chloro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15ClO/c1-9-10(3-2-4-11(9)14)13-5-12(6-13,7-13)8-15/h2-4,15H,5-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKJVIXGXGKMCIP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)C23CC(C2)(C3)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15ClO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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